Cas no 60404-18-4 (3-Bromo-2,5-dichlorothiophene)

• Product Name: 3-Bromo-2,5-dichlorothiophene
• CAS No: 60404-18-4
• MF: C₄HBrCl₂S
• MW: 231.925737142563
• MDL: MFCD00041440
• CID: 90061
• PubChem ID: 521925
• Update Time: 2025-10-10

3-Bromo-2,5-dichlorothiophene Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2,5-dichlorothiophene
• 2,5-dichloro-3-bromothiophene
• 3-Brom-2,5-dichlor-thiophen
• 3-bromo-2,5-dichloro-thiophene
• ZLE0104
• SCHEMBL1177426
• 2,5-dichloro(bromo)thiophene
• AKOS015835497
• CS-0454056
• Thiophene, 3-bromo-2,5-dichloro-
• 3-bromo-2,5-dichloro thiophene
• AT29624
• MFCD00041440
• SB67079
• AS-60013
• A8430
• EN300-154553
• Thiophene,3-bromo-2,5-dichloro-
• 60404-18-4
• DTXSID30334784
• FT-0615135
• DB-072791
• DTXCID80285873

• MDL： MFCD00041440
• Inchi： 1S/C4HBrCl2S/c5-2-1-3(6)8-4(2)7/h1H
• InChI Key： PBUHOXBSIQJRNO-UHFFFAOYSA-N
• SMILES： BrC1=C(SC(=C1)Cl)Cl
• BRN： 1306272

Computed Properties

• Exact Mass: 229.83600
• Monoisotopic Mass: 229.836
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 90.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2
• Topological Polar Surface Area: 28.2A^2

Experimental Properties

• Color/Form: Odorous liquid
• Density: 1.949
• Boiling Point: 223 ºC
• Flash Point: 89 ºC
• Refractive Index: 1.6080
• PSA: 28.24000
• LogP: 3.81740
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

3-Bromo-2,5-dichlorothiophene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S28-S36/37-S45
• Risk Phrases：R23/24/25
• Safety Term：S28;S36/37;S45
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes

Additional information on 3-Bromo-2,5-dichlorothiophene

3-Bromo-2,5-Dichlorothiophene: A Comprehensive Overview

3-Bromo-2,5-dichlorothiophene (CAS No. 60404-18-4) is a heterocyclic compound belonging to the thiophene family. This compound is characterized by its sulfur-containing five-membered ring structure, with bromine and chlorine substituents at the 3 and 2,5 positions, respectively. The unique combination of halogens in its structure makes it a valuable compound in various chemical and pharmaceutical applications.

The synthesis of 3-bromo-2,5-dichlorothiophene has been extensively studied, with researchers exploring different methods to optimize its production. Recent advancements in catalytic processes have enabled the synthesis of this compound with higher yields and improved purity. For instance, studies have shown that the use of palladium catalysts in coupling reactions can significantly enhance the efficiency of producing 3-bromo-2,5-dichlorothiophene. This development is particularly important for industries relying on thiophene derivatives for their products.

One of the most notable applications of 3-bromo-2,5-dichlorothiophene is in the field of materials science. Its ability to form stable coordination complexes has made it a key component in the development of novel materials for electronic devices. For example, recent research has demonstrated that 3-bromo-2,5-dichlorothiophene can be used as a precursor for synthesizing advanced polymers with enhanced electrical conductivity. These polymers have potential applications in flexible electronics and energy storage devices.

In addition to its role in materials science, 3-bromo-2,5-dichlorothiophene has also gained attention in pharmaceutical research. The compound's unique electronic properties make it a promising candidate for drug design. Studies have shown that derivatives of 3-bromo-2,5-dichlorothiophene exhibit potent anti-inflammatory and antioxidant activities. These findings suggest that the compound could be further developed into therapeutic agents for treating various diseases.

The environmental impact of 3-bromo-2,5-dichlorothiophene has also been a topic of recent research. While the compound itself is not classified as hazardous under normal conditions, its production and disposal require careful consideration to minimize ecological risks. Researchers have proposed innovative methods for recycling and reusing byproducts generated during the synthesis of 3-bromo-2,5-dichlorothiophene, thereby promoting sustainable practices in the chemical industry.

Furthermore, the spectroscopic properties of 3-bromo-2,5-dichlorothiophene have been extensively investigated. Advanced techniques such as nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy have provided valuable insights into the compound's molecular structure and bonding characteristics. These studies have not only enhanced our understanding of 3-bromo-2,5-dichlorothiophene but also paved the way for its application in analytical chemistry.

In conclusion, 3-bromo-2,5-dichlorothiophene (CAS No. 60404-18-4) is a versatile compound with a wide range of applications across different scientific disciplines. From materials science to pharmaceutical research and environmental studies, this compound continues to play a significant role in advancing modern chemistry. As research on 3-bromo-2,5-dichlorothiophene progresses, it is expected to unlock even more potential uses and contribute to groundbreaking innovations in various fields.